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Compound of Interest

Compound Name: Gadolinium-160

Cat. No.: B083645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and

use of Gadolinium-160 oxide. Adherence to these protocols is crucial to ensure laboratory

safety and maintain the integrity of the material.

General Information
Gadolinium-160 oxide is a stable, non-radioactive isotope of gadolinium.[1] It is a white,

odorless, hygroscopic powder.[2] Due to its unique nuclear and magnetic properties, ¹⁶⁰Gd₂O₃

is utilized in specialized research applications.

Physicochemical Properties
The key physical and chemical properties of Gadolinium-160 oxide are summarized in the

table below.
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Property Value Reference

Chemical Formula Gd₂O₃ [3]

Molecular Weight 362.50 g/mol [3]

Appearance White, hygroscopic powder [2]

Density 7.407 g/cm³ at 25 °C [2][3]

Melting Point 2420 °C [2]

Solubility in Water Very slightly soluble [2][3]

Solubility in Acid Soluble [4]

Applications in Research
Gadolinium-160 oxide is a valuable material in several areas of scientific research:

Spectroscopic Studies: It is used as a standard in various spectroscopic techniques.[5]

Neutron Diffraction: Its properties are leveraged in studies of magnetic structures and

intermetallic compounds.[5]

Medical Isotope Production: ¹⁶⁰Gd is used for the production of the medical isotope Terbium-

161 (¹⁶¹Tb).[6]

Double Beta Decay Research: It serves as a material of interest in nuclear physics research.

[6]

Contrast Agents for MRI: Gadolinium-based materials are potential contrast agents for

magnetic resonance imaging (MRI).[7]

Experimental Protocols: Safe Handling and Storage
Strict adherence to the following protocols is mandatory when working with Gadolinium-160
oxide.

Personal Protective Equipment (PPE)
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Before handling Gadolinium-160 oxide, all personnel must be equipped with the following

PPE:

Respiratory Protection: A NIOSH/MSHA-approved respirator should be worn when dust or

fumes may be present.[2]

Eye Protection: Safety glasses with side-shields or chemical goggles are required.[8]

Hand Protection: Chemical-resistant gloves, such as butyl rubber, neoprene, or nitrile rubber,

must be worn.[2]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[2]

Handling Procedures
Handle in a well-ventilated area, preferably within a fume hood, to minimize inhalation of

dust.[2]

Avoid the formation of dust and aerosols.

Use non-sparking tools for handling.

Wash hands thoroughly after handling and before eating, drinking, or smoking.[2]

Do not eat, drink, or smoke in areas where the material is handled.

Storage
Store in a cool, dry, and well-ventilated area.[2]

Keep containers tightly sealed to protect from moisture, as the material is hygroscopic.[2]

Store under an inert gas for long-term storage to prevent reaction with air and moisture.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

halogens.[5]
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Spill and Leak Procedures
In the event of a spill:

Evacuate the Area: Isolate the spill area and ensure adequate ventilation.

Wear Appropriate PPE: Don full PPE, including respiratory protection, before entering the

spill area.

Contain the Spill: Prevent the powder from spreading. Avoid raising dust.[2]

Clean-up:

For small spills, carefully sweep or scoop the material into a suitable, labeled container for

disposal.[8]

Use a HEPA-filtered vacuum for larger spills to avoid dust generation.[2]

Decontaminate: Clean the spill area with soap and water.

Disposal: Dispose of the waste in accordance with local, state, and federal regulations. Do

not allow the material to enter drains or waterways.[2]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[5]

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty

of water. Seek medical attention if irritation persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do so. Continue

rinsing. Seek medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]
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Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling and storage of

Gadolinium-160 oxide.
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Caption: Workflow for Safe Handling and Storage of Gadolinium-160 Oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083645#how-to-handle-and-store-gadolinium-160-
oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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